2-azido-N-(2-ethyl-6-methylphenyl)acetamide
Overview
Description
2-Azido-N-(2-ethyl-6-methylphenyl)acetamide (2-ANEMA) is a synthetic organic compound of the acyl azide family. It is a useful reagent in organic synthesis and has a wide range of applications in scientific research. This compound is used in the synthesis of various organic compounds, such as peptides, amides, and amines. It is also used in the synthesis of various drugs, including anti-cancer and anti-inflammatory drugs. 2-ANEMA is also used in the synthesis of polymers, nanomaterials, and other materials for various applications.
Scientific Research Applications
- Application : α-Azido ketones are versatile and valuable synthetic intermediates known for their wide variety of applications .
- Methods : They are used in the synthesis of a number of biologically important heterocyclic compounds . They react with terminal alkynes and afford 1,2,3-triazoles in moderate to good yields through copper (I) catalyzed alkyne-azide 1,3-cycloaddition reaction .
- Results : These molecules display valuable pharmaceutically important properties such as antiallergic, antihistamine, antibacterial effects, tuberculosis inhibition, anti-HIV, antitumor activities and agrochemical applications .
- Application : The synthetic ease of generating 2′-azido RNA will pave the way for biotechnological applications .
- Methods : This is particularly relevant for siRNA technologies and for referencing the growing number of RNA metabolic labeling approaches that rely on 2′-azido nucleosides .
- Results : The specific outcomes or quantitative data were not provided in the source .
Field
Field
- Application : α-Azido ketones are used in the synthesis of a number of biologically important heterocyclic compounds . They are known for their wide variety of applications, such as in amine, imine, oxazole, pyrazole, triazole, pyrimidine, pyrazine, and amide alkaloid formation .
- Methods : α-Azido ketones produce synthetically useful intermediates such as α-amino ketones, α-azido-β-hydroxy ketones, and β-amino alcohols . They react with terminal alkynes and afford 1,2,3-triazoles in moderate to good yields through copper (I) catalyzed alkyne-azide 1,3-cycloaddition reaction .
- Results : These molecules display valuable pharmaceutically important properties such as antiallergic, antihistamine, antibacterial effects, tuberculosis inhibition, anti-HIV, antitumor activities and agrochemical applications .
- Application : N-Styryl benzyl-tethered(azido)ynamide(N-((2-(azidomethyl)phenyl)ethynyl)-N-cinnamyl-4-methylbenzene sulfonamide) was selected as the model substrate .
- Methods : Cu(CH 3 CN) 4 BF 4 was used as a catalyst to give ((8b R,9 R,9a S)-9-phenyl-2-tosyl-2,4,9,9a-tetrahydro-1 H-benzo[e]cyclopropa[c]indole) (37a) in 86% yield .
- Results : The specific outcomes or quantitative data were not provided in the source .
Field
Field
- Application : α-Azido ketones are known for their wide variety of applications, such as in amine, imine, oxazole, pyrazole, triazole, pyrimidine, pyrazine, and amide alkaloid formation .
- Methods : α-Azido ketones have been employed for the synthesis of a number of biologically important heterocyclic compounds . They produce synthetically useful intermediates such as α-amino ketones, α-azido-β-hydroxy ketones, and β-amino alcohols .
- Results : These molecules display valuable pharmaceutically important properties such as antiallergic, antihistamine, antibacterial effects, tuberculosis inhibition, anti-HIV, antitumor activities and agrochemical applications .
- Application : N-Styryl benzyl-tethered(azido)ynamide(N-((2-(azidomethyl)phenyl)ethynyl)-N-cinnamyl-4-methylbenzene sulfonamide) was selected as the model substrate .
- Methods : Cu(CH 3 CN) 4 BF 4 was used as a catalyst to give ((8b R,9 R,9a S)-9-phenyl-2-tosyl-2,4,9,9a-tetrahydro-1 H-benzo[e]cyclopropa[c]indole) (37a) in 86% yield .
- Results : The specific outcomes or quantitative data were not provided in the source .
Field
Field
properties
IUPAC Name |
2-azido-N-(2-ethyl-6-methylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O/c1-3-9-6-4-5-8(2)11(9)14-10(16)7-13-15-12/h4-6H,3,7H2,1-2H3,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWHQULJOLWPGOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)CN=[N+]=[N-])C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-azido-N-(2-ethyl-6-methylphenyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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